Cas no 1159977-01-1 (6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate)

6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate structure
1159977-01-1 structure
Product name:6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate
CAS No:1159977-01-1
MF:C19H21NO5
MW:343.37374
CID:1064469

6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate Chemical and Physical Properties

Names and Identifiers

    • 6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate
    • [6-(acetyloxymethyl)-4-methoxy-5-methylpyridin-3-yl]methyl 2-methylbenzoate

Computed Properties

  • Exact Mass: 343.14200
  • Monoisotopic Mass: 343.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.7A^2

Experimental Properties

  • PSA: 74.72000
  • LogP: 3.12710

6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A167530-2.5mg
6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate
1159977-01-1
2.5mg
$ 201.00 2023-09-09
TRC
A167530-25mg
6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate
1159977-01-1
25mg
$ 1608.00 2023-09-09

6-Acetoxymethyl-4-methoxy-5-methyl-3-pyridylmethanol o-Toluate Related Literature

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